Mcl-1
  • A-1210477
    A-1210477
    • Cat. No.:
    • B605033
    • CAS No.:
    • Molecular Formula:
    • C46H55N7O7S
    • Molecular Weight:
    • 850.0 g/mol
    Description
    A-1210477 is an inhibitor of the antiapoptotic Bcl-2 family protein myeloid cell leukemia-1 (Mcl-1;  Ki = 0.43 nM and IC50 = 26.2 nM) that demonstrates >100-fold selectivity over other Bcl-2 family members ...
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  • A-1331852
    A-1331852
    • Cat. No.:
    • B605036
    • CAS No.:
    • 1430844-80-6
    • Molecular Formula:
    • C38H38N6O3S
    • Molecular Weight:
    • 658.82
    Description
    A-1331852 is an orally bioavailable Bcl-xL inhibitor that selectively binds Bcl-xL over Bcl-2, Mcl-1, and Bcl-W (Kis = <0.01, 6, 142, and 4 nM, respectively). It inhibits growth of Bcl-xL-dependent MOLT-4, but n...
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  • PROTAC Mcl1 degrader-1
    PROTAC Mcl1 degrader-1
    • Cat. No.:
    • B608882
    • CAS No.:
    • Molecular Formula:
    • C45H45BrN6O8S
    • Molecular Weight:
    • 909.8 g/mol
    Description
    Mcl-1 Degrader C3 is a novel potent and selective degrader of Mcl-1.
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  • Gossypol Acetic Acid
    Gossypol Acetic Acid
    • Cat. No.:
    • B1330151
    • CAS No.:
    • 866541-93-7
    • Molecular Formula:
    • C32H34O10
    • Molecular Weight:
    • 578.6 g/mol
    Description
    Gossypol Acetic Acid is the naturally occurring acetic acid form of gossypol, and an orally available polyphenolic aldehyde derived mostly from cottonseed with potential antineoplastic activity. The biologic ac...
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  • Mcl1-IN-1
    Mcl1-IN-1
    • Cat. No.:
    • B1676272
    • CAS No.:
    • Molecular Formula:
    • C23H18ClN3O4
    • Molecular Weight:
    • 435.9 g/mol
    Description
    Mcl1-IN-1 is a potent and selective inhibitor of the apoptosis regulating proteins Mcl-1.
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  • ABT-737
    ABT-737
    • Cat. No.:
    • B1684200
    • CAS No.:
    • 852808-04-9
    • Molecular Formula:
    • C42H45ClN6O5S2
    • Molecular Weight:
    • 813.4 g/mol
    Description
    ABT-737 is a biphenyl that is 4-chloro-1,1'-biphenyl substituted by a (4-{4-[(4-{[(2R)-4-(dimethylamino)-1-(phenylsulfanyl)butan-2-yl]amino}-3-nitrobenzene-1-sulfonyl)carbamoyl]phenyl}piperazin-1-yl)methyl group...
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  • Mcl-1 inhibitor 3
    Mcl-1 inhibitor 3
    • Cat. No.:
    • B3028597
    • CAS No.:
    • Molecular Formula:
    • C40H52ClF2N5O7S
    • Molecular Weight:
    • 820.4 g/mol
    Description
    Mcl-1 inhibitor 3, also known as Mcl-1 inhibitor 3, is a useful research compound. Its molecular formula is C40H52ClF2N5O7S and its molecular weight is 820.4 g/mol. The purity is usually 95%.
    The exact mass...
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  • Gossypol Acetic Acid
    Gossypol Acetic Acid
    • Cat. No.:
    • B10753654
    • CAS No.:
    • 115038-46-5
    • Molecular Formula:
    • C32H34O10
    • Molecular Weight:
    • 578.6 g/mol
    Description
    Gossypol Acetic Acid is the naturally occurring acetic acid form of gossypol, and an orally available polyphenolic aldehyde derived mostly from cottonseed with potential antineoplastic activity. The biologic ac...
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  • YCW-E11
    YCW-E11
    • Cat. No.:
    • B15293299
    • CAS No.:
    • Molecular Formula:
    • C25H21Cl2N3O6S2
    • Molecular Weight:
    • 594.5 g/mol
    Description
    YCW-E11 is a useful research compound. Its molecular formula is C25H21Cl2N3O6S2 and its molecular weight is 594.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality YCW-E11 suitable for many re...
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  • Umi-77
    Umi-77
    • Cat. No.:
    • B15581311
    • CAS No.:
    • 518303-20-3
    • Molecular Formula:
    • C18H14BrNO5S2
    • Molecular Weight:
    • 468.3 g/mol
    Description
    an Mcl-1 inhibitor;  structure in first source
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